N-(3,5-dimethylphenyl)-N'-[3-(pyridin-3-yloxy)propyl]malonamide
Overview
Description
N-(3,5-dimethylphenyl)-N'-[3-(pyridin-3-yloxy)propyl]malonamide, also known as DPA-P3, is a chemical compound that has gained significant attention in the field of biochemistry and medicinal chemistry. It belongs to the class of malonamide derivatives and has been studied for its potential applications in the treatment of various diseases.
Mechanism of Action
The mechanism of action of N-(3,5-dimethylphenyl)-N'-[3-(pyridin-3-yloxy)propyl]malonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell proliferation and neurodegeneration. It has been shown to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. In addition, this compound has been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and reduction of oxidative stress. It has also been shown to have neuroprotective effects by reducing the accumulation of beta-amyloid plaques and improving cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-(3,5-dimethylphenyl)-N'-[3-(pyridin-3-yloxy)propyl]malonamide has several advantages for lab experiments, including its high purity and stability, as well as its ability to inhibit the activity of various enzymes and signaling pathways involved in cell proliferation and neurodegeneration. However, it also has some limitations, including its relatively low solubility in water and the need for further studies to determine its toxicity and pharmacokinetics in vivo.
Future Directions
There are several future directions for the study of N-(3,5-dimethylphenyl)-N'-[3-(pyridin-3-yloxy)propyl]malonamide, including the development of more efficient synthesis methods, the evaluation of its toxicity and pharmacokinetics in vivo, and the investigation of its potential applications in the treatment of other diseases. In addition, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets in cells and tissues.
Scientific Research Applications
N-(3,5-dimethylphenyl)-N'-[3-(pyridin-3-yloxy)propyl]malonamide has been studied for its potential applications in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing the activity of various enzymes involved in cell proliferation. In addition, this compound has been shown to have neuroprotective effects by inhibiting the accumulation of beta-amyloid plaques and reducing oxidative stress in the brain.
properties
IUPAC Name |
N'-(3,5-dimethylphenyl)-N-(3-pyridin-3-yloxypropyl)propanediamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-14-9-15(2)11-16(10-14)22-19(24)12-18(23)21-7-4-8-25-17-5-3-6-20-13-17/h3,5-6,9-11,13H,4,7-8,12H2,1-2H3,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWVWXIMDXFNGBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CC(=O)NCCCOC2=CN=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.